Dysprosium156
Description
Significance of Even-Even Nuclei in Nuclear Structure Studies
Even-even nuclei, which contain an even number of both protons and neutrons, form a cornerstone of nuclear structure research. ijesm.co.inwikipedia.org Approximately 60% of all stable nuclei fall into this category. ijesm.co.in Their ground states (lowest energy states) universally possess a spin of 0 and positive parity. wikipedia.orgcam.ac.uk This inherent simplicity makes them ideal for studying collective nuclear phenomena, such as vibrations and rotations. ijesm.co.inosti.gov
The excited states of even-even nuclei often exhibit predictable patterns, such as rotational bands where the energy levels follow a specific sequence. mdpi.com The study of transitions between these states, particularly electric quadrupole (E2) transitions, provides crucial information about the shape and deformability of the nucleus. ijesm.co.in By examining the energies and probabilities of these transitions in isotopes like ¹⁵⁶Dy, physicists can test and refine models that describe the collective behavior of nucleons. uot.edu.lycore.ac.uk The ratio of the energy of the first 4+ excited state to the first 2+ excited state, for instance, is a key indicator of the nuclear structure, helping to distinguish between spherical, vibrational, and rotational nuclei. nd.edu
Historical Context of Dysprosium Isotope Research
The element Dysprosium was first identified in 1886 by French chemist Paul-Émile Lecoq de Boisbaudran. wikipedia.orgrsc.orgastrosafe.co He discovered it as an impurity within a sample of holmium oxide. rsc.orgciaaw.orgebsco.com The name "Dysprosium" is derived from the Greek word "dysprositos," meaning "hard to get," a nod to the laborious process of separating it from other rare earth elements. rsc.orgastrosafe.cociaaw.org It wasn't until 1906 that another French chemist, Georges Urbain, was able to isolate a relatively pure sample of the element. ciaaw.orgjlab.org The development of ion-exchange chromatography in the 1950s finally made it possible to obtain highly pure samples of dysprosium and its isotopes. rsc.orgjlab.org
Naturally occurring dysprosium is composed of seven stable isotopes: ¹⁵⁶Dy, ¹⁵⁸Dy, ¹⁶⁰Dy, ¹⁶¹Dy, ¹⁶²Dy, ¹⁶³Dy, and ¹⁶⁴Dy. wikipedia.org Of these, ¹⁵⁶Dy is the least abundant, with a natural abundance of just 0.056%. wikipedia.orgciaaw.org
Early research into dysprosium isotopes was largely focused on their fundamental properties. However, with the advancement of nuclear physics, the unique characteristics of specific isotopes came into focus. The isotopes of dysprosium, including ¹⁵⁶Dy, have been instrumental in various physics research areas, including the study of highly magnetic atoms and the structure of lattice supersolids. nih.gov The study of the excited states and gamma-ray transitions in ¹⁵⁶Dy has been a subject of numerous experimental and theoretical investigations, providing valuable data for understanding nuclear structure in the rare-earth region of the periodic table. uot.edu.lyresearchgate.net
Interactive Data Table: Properties of Dysprosium Isotopes
| Isotope | Atomic Mass (Da) ciaaw.org | Isotopic Abundance (%) ciaaw.org |
| ¹⁵⁶Dy | 155.924284(8) | 0.00056(3) |
| ¹⁵⁸Dy | 157.92441(2) | 0.00095(3) |
| ¹⁶⁰Dy | 159.925203(5) | 0.02329(18) |
| ¹⁶¹Dy | 160.926939(5) | 0.18889(42) |
| ¹⁶²Dy | 161.926804(5) | 0.25475(36) |
| ¹⁶³Dy | 162.928737(5) | 0.24896(42) |
| ¹⁶⁴Dy | 163.929181(5) | 0.28260(54) |
Research Findings on Dysprosium-156
The nuclear structure of ¹⁵⁶Dy has been a topic of considerable research, with studies focusing on its excited states, rotational bands, and gamma-ray transitions. These investigations have provided detailed insights into the collective behavior of this nucleus.
Theoretical models, such as the Interacting Boson Model (IBM-1) and the Interacting Vector Boson Model (IVBM), have been employed to calculate the energy levels of ¹⁵⁶Dy. uot.edu.lyyu.edu.joresearchgate.net These calculations have shown good agreement with experimental data, particularly for the positive parity ground state band. uot.edu.lyresearchgate.net Such studies have also suggested that ¹⁵⁶Dy exhibits properties of a gamma-unstable nucleus. uot.edu.lyyu.edu.joresearchgate.net
Experimental studies have utilized techniques like inelastic scattering of deuterons and gamma-ray spectroscopy to probe the energy levels of ¹⁵⁶Dy. researchgate.net These experiments have identified collective octupole and gamma-vibrational states. researchgate.net More recent experiments using recoil distance Doppler-shift techniques have enabled precise lifetime measurements of excited states in ¹⁵⁶Dy, providing crucial data for determining transition probabilities. researchgate.net
Interactive Data Table: Research on Dysprosium-156
| Research Area | Key Findings |
| Nuclear Models | The Interacting Boson Model (IBM-1) and Interacting Vector Boson Model (IVBM) have been used to successfully predict the energy levels of ¹⁵⁶Dy, indicating it has gamma-unstable properties. uot.edu.lyyu.edu.joresearchgate.net |
| Excited States | Experimental studies have identified collective octupole and gamma-vibrational states in ¹⁵⁶Dy. researchgate.net |
| Gamma-Ray Spectroscopy | Detailed studies of gamma-ray transitions have allowed for the observation of rotational bands up to high spin states. researchgate.net |
| Lifetime Measurements | Precise measurements of the lifetimes of excited states have been crucial for determining the probabilities of electric quadrupole (E2) transitions. researchgate.net |
Properties
CAS No. |
15720-39-5 |
|---|---|
Molecular Formula |
C13H19NO2 |
Origin of Product |
United States |
Nuclear Structure Properties of Dysprosium 156
Ground State Characteristics
Nuclear Spin and Parity
The ground state of Dysprosium-156 has a nuclear spin of 0 and a positive parity, denoted as 0+. chemlin.orgwikidata.orgkaeri.re.kr This is characteristic of even-even nuclei, where all protons and neutrons are paired up, resulting in a total angular momentum of zero.
Nuclear Binding Energy Considerations
The nuclear binding energy of Dysprosium-156 is approximately 1278.02 MeV. chemlin.orgwikidata.orgkaeri.re.kr The average binding energy per nucleon is about 8.192 MeV. chemlin.org These values are crucial for understanding the stability of the nucleus and are consistent with the trends observed in the chart of nuclides. The separation energies for the first neutron and proton are approximately 9.445 MeV and 6.568 MeV, respectively. chemlin.org
Ground State Properties of Dysprosium-156
| Property | Value |
|---|---|
| Nuclear Spin and Parity | 0+ chemlin.orgwikidata.orgkaeri.re.kr |
| Nuclear Binding Energy | ~1278.02 MeV chemlin.orgwikidata.orgkaeri.re.kr |
| Average Binding Energy per Nucleon | ~8.192 MeV chemlin.org |
| First Neutron Separation Energy | ~9.445 MeV chemlin.org |
| First Proton Separation Energy | ~6.568 MeV chemlin.org |
Excited State Spectroscopy and Collective Phenomena
The study of excited states in ¹⁵⁶Dy reveals a rich variety of collective phenomena, where the nucleus behaves as a whole rather than as a simple collection of individual nucleons. These collective motions manifest as rotational and vibrational bands.
Rotational Bands and Their Systematics
Deformed nuclei like ¹⁵⁶Dy can exhibit rotational motion, leading to the formation of rotational bands, which are sequences of energy levels with increasing spin.
The ground state rotational band in ¹⁵⁶Dy has been observed up to high spin states. researchgate.net Theoretical models, such as the Interacting Boson Model-1 (IBM-1) and the Interacting Vector Boson Model (IVBM), have been employed to calculate the energy levels of the positive-parity ground state band, showing good agreement with experimental data up to spin 30+. uot.edu.lyyu.edu.joyu.edu.jo The evolution of this band provides insights into the moment of inertia and the rigidity of the nucleus as it rotates.
In addition to rotational motion, nuclei can undergo vibrations. Gamma-vibrational bands are a type of collective excitation where the nucleus vibrates in a non-axial, or gamma, degree of freedom. arxiv.org In ¹⁵⁶Dy, the Kπ=2+ gamma-vibrational band has been extensively studied. researchgate.netaps.org The even- and odd-spin members of this band have been observed up to high spins of 32+ and 31+, respectively. researchgate.netarxiv.orgresearchgate.net This band has been found to closely follow the ground-state configuration to the highest observed spins. researchgate.net The band-head energy for the first excited Kπ=2+ band in ¹⁵⁶Dy is at an excitation energy of 890 keV. aps.org The study of gamma-vibrational bands is crucial for understanding the nuclear shape and its potential for non-axial deformation. yu.edu.joresearchgate.net Research suggests that the gamma degree of freedom plays a more significant role in ¹⁵⁶Dy compared to other well-established nuclei with the same neutron number (N=90). researchgate.net
Observed High-Spin States in the Kπ=2+ Gamma-Vibrational Band of ¹⁵⁶Dy
| Spin Parity | Observation Status |
|---|---|
| 32+ (even-spin) | Observed researchgate.netarxiv.orgresearchgate.net |
| 31+ (odd-spin) | Observed researchgate.netarxiv.orgresearchgate.net |
Beta-Vibrational Bands (Search for and Characterization)
In the nucleus of ¹⁵⁶Dy, the second excited 0⁺ state, often referred to as the β-vibrational bandhead, has been identified at an excitation energy of 676 keV. researchgate.net The nature of the 0₂⁺ bands in the isotopes from Samarium (Sm) to Dysprosium (Dy) is understood in terms of β-vibrations. researchgate.net However, in the neighboring isotopes ¹⁵⁵Dy and ¹⁵⁷Dy, the coupling of the first excited 0⁺ states at 661 keV and 676 keV, respectively, to the aps.org11/2⁻ orbital to form a K=11/2⁻ band was not observed. uot.edu.ly
An anomalously strong transition to the Jπ=0⁺ state at 674 keV has been a subject of interest, with models suggesting specific structures for this state. researchgate.net The study of the ¹⁵⁸Dy(p,t)¹⁵⁶Dy reaction has provided further evidence on the structure of various states, including the Jπ=0⁺ state at 674 keV. researchgate.net
Yrast and Superdeformed Bands
The yrast band in ¹⁵⁶Dy exhibits properties that have been studied extensively. The even- and odd-spin members of the Kπ=2⁺ γ-band have been observed up to high spins of 32⁺ and 31⁺, respectively, and this band closely follows the ground-state configuration to the highest spins. researchgate.net A candidate for an aligned S-band built on the seniority-zero configuration of the 0₂⁺ state at 676 keV has been identified as an even-spin positive-parity band observed up to spin 24⁺. researchgate.net The crossing of this band with the 0₂⁺ band occurs at a rotational frequency of ħωc=0.28(1) MeV. researchgate.net
Theoretical models, such as the Interacting Boson Model-1 (IBM-1) and the Interacting Vector Boson Model (IVBM), have been employed to calculate the energy levels of the positive parity yrast band in ¹⁵⁶Dy up to spin 30⁺, showing good agreement with experimental data. yu.edu.jouot.edu.lyscispace.com
Superdeformed (SD) bands have also been identified in ¹⁵⁶Dy. These bands are characterized by a large deformation and are typically observed at high spin. osti.gov The feeding of these SD bands in the A ~ 150 mass region occurs in the frequency range of ħω ~ 0.6-0.8 MeV. aps.org The study of effective alignments in SD bands provides insights into the single-particle orbitals and the effects of deformation and pairing. aps.org
Negative Parity Bands and Their Structure
Several negative-parity bands have been identified in ¹⁵⁶Dy and studied up to high spins. researchgate.net Rotational band structures in ¹⁵⁶Dy have been populated via heavy-ion fusion reactions, leading to the observation of four negative-parity bands up to or above spin I = 36. researchgate.net The structures of these bands are generally understood in terms of quasiparticle configurations within the cranked-shell model. researchgate.net
The low-spin, negative-parity states have been of particular interest in the search for evidence of tetrahedral symmetry. researchgate.netaps.org However, the analysis of B(E2)/B(E1) ratios of transition probabilities for these bands in ¹⁵⁶Dy has provided evidence against a stable tetrahedral shape, suggesting they are better described as octupole vibrations. researchgate.netaps.org Theoretical work has also explored the possibility of tetrahedral oscillations.
The Interacting Vector Boson Model (IVBM) has been used to calculate the energies of negative parity bands in ¹⁵⁶Dy. yu.edu.jouot.edu.ly The systematics of the 3⁻ state from the Kπ = 0⁻ octupole vibrational sequence and the 4⁻ state from the Kπ = 1⁻ octupole structure in the N = 90 isotones, including ¹⁵⁶Dy, have been examined.
Collective Excitations
Octupole Collective States
Collective octupole states have been identified in ¹⁵⁶Dy. researchgate.net Inelastic scattering of deuterons has been used to identify these states, with most of the octupole strength found in a single state at approximately 1300 keV excitation energy. researchgate.net The study of negative-parity bands in ¹⁵⁶Dy has been closely linked to the investigation of octupole vibrations. researchgate.netaps.org The analysis of transition probability ratios has been crucial in distinguishing between interpretations based on octupole vibrations and those suggesting tetrahedral symmetry. aps.org Theoretical models that couple quadrupole and octupole degrees of freedom have been applied to understand the spectra of nuclei like ¹⁵⁶Dy. researchgate.net
Evidence of Gamma-Instability and Shape Coexistence
The nucleus of ¹⁵⁶Dy is considered to be a prime example of a nucleus exhibiting γ-instability. yu.edu.jouot.edu.ly The potential energy surfaces from Covariant Density Functional Theory (CDFT) calculations indicate γ-soft shapes for N=88 nuclides, which transition to γ-rigid for N=90, the neutron number for ¹⁵⁶Dy. researchgate.netmdpi.com However, experimental data and other theoretical models suggest that the γ degree of freedom plays a more significant role in ¹⁵⁶Dy compared to other N=90 nuclei. researchgate.netmdpi.com This points towards a γ-soft or γ-unstable nature. yu.edu.jouot.edu.ly
Evidence for shape coexistence in ¹⁵⁶Dy has been a topic of considerable research. researchgate.netmdpi.com This phenomenon involves the existence of different nuclear shapes at similar excitation energies. mdpi.com The comparison of measured transition probabilities in the ground-state band and the first excited band with predictions from the X(5) model and Interacting Boson Approximation fits suggests a possible coexistence of a normal deformed ground-state band and an X(5)-like first excited band. researchgate.netmdpi.com The nature of the 0₂⁺ bands in this region can be understood as β-vibrations, but in heavier isotopes, they show characteristics of a triaxial superdeformed minimum. researchgate.net
Electromagnetic Transition Probabilities
The electromagnetic transition probabilities, particularly B(E2) values, are crucial for understanding the collective properties of ¹⁵⁶Dy. yu.edu.jouot.edu.ly Reliable and precise lifetimes of excited states have been measured using the recoil distance Doppler-shift technique, allowing for the determination of transition probabilities. researchgate.netmdpi.com New values for branching ratios of transitions depopulating the levels of the first excited band have been derived. researchgate.netmdpi.com
The measured transition probabilities in the ground-state band and the first excited band have been compared to various theoretical models. researchgate.netmdpi.com These comparisons reveal differences in the behavior of intraband transition strengths and support the idea of shape coexistence. researchgate.netmdpi.com The B(E2)/B(E1) ratios for negative-parity bands have been instrumental in ruling out stable tetrahedral symmetry in favor of an octupole vibrational character. researchgate.netaps.org Theoretical calculations of B(E2) values using models like the Interacting Boson Model-1 (IBM-1) have shown good agreement with experimental data. yu.edu.jouot.edu.ly
Table of Investigated Nuclear Bands in ¹⁵⁶Dy
| Band Type | Key Characteristics | Observed Spin Range | Excitation Energy (Bandhead) |
| Beta-Vibrational | Second excited 0⁺ state | 676 keV researchgate.net | |
| Yrast | Ground-state configuration | Up to 32⁺ (even-spin) and 31⁺ (odd-spin) for associated γ-band researchgate.net | 0 keV |
| Superdeformed | Large deformation, high spin | ||
| Negative Parity | Investigated for tetrahedral symmetry and octupole vibrations | Up to or above I = 36 researchgate.net | |
| Octupole Collective | Most strength in a single state | ~1300 keV researchgate.net |
Electric Quadrupole (E2) Transition Strengths
The reduced electric quadrupole transition probability, B(E2), is a key measure of the collective nature of nuclear excitations. For ¹⁵⁶Dy, the B(E2) values, particularly for transitions within the ground-state band, have been the subject of numerous theoretical and experimental investigations. These studies help in understanding the degree of deformation and the validity of various nuclear models.
Several theoretical models have been employed to calculate the B(E2) transition strengths in ¹⁵⁶Dy. The Interacting Boson Model (IBM-1), for instance, has been used to describe the collective excitations in terms of interacting s and d bosons. jobrs.edu.iquot.edu.lycore.ac.uk Calculations within this framework generally show good agreement with experimental data for the ground state band transitions. jobrs.edu.iq The dynamic pairing-plus-quadrupole model is another framework that has been successfully applied to describe the level structure and E2 properties of ¹⁵⁶Dy, treating it as a transitional nucleus. aps.orgaps.org Furthermore, the projected shell model has also been utilized to investigate the yrast B(E2) values. gdckathua.in
A notable characteristic of the N=90 isotones, including ¹⁵⁶Dy, is their transitional nature, often associated with the X(5) critical point symmetry, which describes the phase transition between spherical vibrator (U(5)) and axially symmetric rotor (SU(3)) structures. jinr.ruptep-online.comworldscientific.com The B(E2) values are a sensitive probe of this transitional behavior. For instance, the B(E2) values for ground-state band transitions in ¹⁵⁶Dy generally increase with spin, a feature intermediate between a pure vibrator and a rigid rotor, which is consistent with the X(5) symmetry predictions, although some deviations have been noted. worldscientific.comarxiv.org
The following table presents a compilation of experimental and theoretical B(E2) values for transitions in the ground-state band of ¹⁵⁶Dy.
| Transition (Iiπ → Ifπ) | Experimental B(E2) value (e2b2) | Theoretical B(E2) value (e2b2) | Model |
|---|---|---|---|
| 21+ → 01+ | 0.7486 (848) | 0.7872 | IBM-1 jobrs.edu.iq |
| 41+ → 21+ | 1.13 (11) | 1.343 | IBM-1 jobrs.edu.iq |
| 61+ → 41+ | 1.25 (15) | 1.701 | IBM-1 jobrs.edu.iq |
| 81+ → 61+ | 1.52 (21) | 1.901 | IBM-1 jobrs.edu.iq |
| 101+ → 81+ | 1.64 (24) | 1.979 | IBM-1 jobrs.edu.iq |
E0/E2 Branching Ratios and Their Interpretations
Electric monopole (E0) transitions are sensitive probes of nuclear structure, particularly changes in the nuclear mean-square radius. They occur between states of the same spin and parity (Jπ → Jπ, with J ≠ 0) and are characterized by the dimensionless ratio X(E0/E2), which is the ratio of the reduced E0 transition probability, ρ²(E0), to the B(E2) value for a competing E2 transition.
For ¹⁵⁶Dy, the E0 decay from the first excited 0⁺ state (0₂⁺) has been experimentally observed. ptep-online.comresearchgate.net The branching ratio for the E0 decay of the 0₂⁺ state at 676 keV has been measured, allowing for the determination of the X(E0/E2) ratio for the competing 0₂⁺ → 0₁⁺ (E0) and 0₂⁺ → 2₁⁺ (E2) transitions. researchgate.netresearchgate.net A previously reported experimental value for this ratio is 0.08(5). researchgate.net
Recent research has focused on measuring the branching between the E0 (0₂⁺ → 0₁⁺) and E2 (0₂⁺ → 2₁⁺) transitions in ¹⁵⁶Dy. researchgate.net These experimental results have been compared with calculations using a model based on a 4th-order potential in the deformation parameter β to describe the U(5)-SU(3) first-order shape phase transition. The comparison of the measured X(E0/E2) ratio with these calculations indicates that ¹⁵⁶Dy is situated in the spherical region of this transitional path. researchgate.net This finding is significant as it helps to precisely locate the nucleus within the landscape of the nuclear shape phase transition. The dynamic pairing-plus-quadrupole model has also been used to calculate X(E0/E2) values and compare them with experimental data. aps.orgaps.org
The following table summarizes the key research findings related to the E0/E2 branching ratio in ¹⁵⁶Dy.
| Transition Ratio | Experimental Value | Theoretical Interpretation |
|---|---|---|
| X(E0/E2) for 02+ state | 0.08 (5) researchgate.net | Considered an intermediate value, consistent with the transitional nature of ¹⁵⁶Dy. Compared with IBA-1 calculations. researchgate.net |
| X(E0/E2) for 02+ → 01+ / 02+ → 21+ | Measured | Comparison with a 4th-order potential model suggests ¹⁵⁶Dy is in the spherical region of the U(5)-SU(3) shape phase transition. researchgate.net |
Theoretical Models and Calculations for Dysprosium 156 Nuclear Structure
Interacting Boson Model (IBM) Applications
The Interacting Boson Model (IBM) has been widely and successfully applied to describe the collective excitations in medium-heavy nuclei like ¹⁵⁶Dy. uot.edu.lyjinr.ru This algebraic model simplifies the complex interactions of nucleons by treating pairs of valence nucleons (protons and neutrons) as bosons. core.ac.uk The model's fundamental assumption is that the low-lying collective states are dominated by the excitations of these valence particles outside a closed core. core.ac.uk
IBM-1 and IBM-2 Formulations and Hamiltonian Construction
The IBM has two main versions: IBM-1, which does not distinguish between proton and neutron bosons, and IBM-2, which treats them separately. uot.edu.lycore.ac.uk In the IBM-1 framework, the system is considered as an interaction between s-bosons (with angular momentum L=0) and d-bosons (with angular momentum L=2). core.ac.uk The total number of bosons, N, is conserved and is equal to half the number of valence nucleons. jinr.ru For ¹⁵⁶Dy, with 66 protons and 90 neutrons, the number of bosons is determined by considering the nearest closed shells. core.ac.uk
The general IBM-1 Hamiltonian can be expressed in a multipole form: H = EPS * n_d + PAIR * P·P + ELL * L·L + QQ * Q·Q + OCT * T₃·T₃ + HEX * T₄·T₄ ptep-online.com where:
n_d is the number of d-bosons. ptep-online.com
P·P, L·L, Q·Q, T₃·T₃, and T₄·T₄ represent pairing, angular momentum, quadrupole, octupole, and hexadecapole interactions between the bosons, respectively. ptep-online.com
EPS, PAIR, ELL, QQ, OCT, and HEX are the corresponding interaction strengths. ptep-online.com
A simplified Hamiltonian, often used in the context of shape transitions, is composed of a single-boson energy term and a quadrupole term. jinr.ruresearchgate.net The quadrupole operator Q is defined as: Q = [d†s + s†d]⁽²⁾ + χ[d†d]⁽²⁾ uot.edu.ly Here, χ is a crucial parameter that governs the structure of the nucleus, with its value determining the type of deformation. uot.edu.ly The parameters for the Hamiltonian are typically determined by fitting calculated values to experimental data, such as energy levels and transition rates, often using computational search programs. jinr.ruresearchgate.net
Prediction of Energy Levels and Band Structures
The IBM has been used to calculate the energy levels of various bands in ¹⁵⁶Dy, particularly the positive-parity ground-state band, as well as the β and γ bands. uot.edu.lycore.ac.uk Theoretical energy levels for the yrast band (the sequence of states with the lowest energy for a given angular momentum) up to high spins (e.g., 30+) have been calculated and show good agreement with experimental data. uot.edu.lyresearchgate.net
The model can describe different geometrical limits of nuclear structure, corresponding to specific dynamical symmetries of the U(6) group algebra: U(5) for a spherical vibrator, SU(3) for an axially symmetric rotor, and O(6) for a γ-unstable rotor. uot.edu.lyjinr.ru ¹⁵⁶Dy is often considered to be in a transitional region, exhibiting properties that lie between these idealized limits, specifically between the SU(3) and O(6) limits or in the U(5) to SU(3) transition. jinr.rucore.ac.uk The analysis of energy ratios, such as E(4⁺)/E(2⁺), helps in classifying the nucleus within this framework. uot.edu.ly For ¹⁵⁶Dy, these calculations and comparisons suggest it has a deformed character with gamma-instability properties. uot.edu.lyyu.edu.jo
Below is a table showing a comparison of experimental and calculated energy levels for the ground state band of ¹⁵⁶Dy using the IBM-1 model.
| Spin (I) | Experimental Energy (keV) | Calculated Energy (keV) |
| 2+ | 137.9 | 138 |
| 4+ | 404.3 | 407 |
| 6+ | 771.1 | 778 |
| 8+ | 1224.8 | 1241 |
| 10+ | 1746.5 | 1776 |
| 12+ | 2320.1 | 2369 |
| 14+ | 2928.7 | 2998 |
This table presents a sample comparison; specific values can vary slightly between different studies and fitting procedures.
Calculation of Electromagnetic Transition Rates
The IBM framework is also used to calculate reduced electromagnetic transition probabilities, particularly the electric quadrupole (E2) transition rates, denoted as B(E2). uot.edu.lyjinr.ru These rates are sensitive probes of the collective wave functions and nuclear structure. uot.edu.lybrin.go.id The E2 transition operator in the IBM is given by: T(E2) = e_B * Q where e_B is the effective boson charge and Q is the same quadrupole operator as in the Hamiltonian. jobrs.edu.iq
Calculations of B(E2) values for transitions within the ground-state band of ¹⁵⁶Dy have been performed and compared with experimental data. jinr.ruresearchgate.net The increasing trend of the in-band B(E2; I → I-2) rates with increasing spin is generally well-reproduced by the calculations. researchgate.net The agreement between calculated and experimental B(E2) values and electric quadrupole moments further validates the model's applicability to ¹⁵⁶Dy. jobrs.edu.iq These calculations are crucial for testing the predictions of different structural models, such as the X(5) symmetry. worldscientific.com
Interacting Vector Boson Model (IVBM) Investigations
The Interacting Vector Boson Model (IVBM) has also been applied to investigate the properties of ¹⁵⁶Dy. uot.edu.lyyu.edu.jo This model is an extension that can incorporate more complex collective phenomena. It has been used alongside IBM-1 to calculate the positive-parity ground-state band of ¹⁵⁶Dy. uot.edu.lyresearcher.life
A key feature of some IVBM studies on ¹⁵⁶Dy is the calculation of negative parity band energies, a domain where the standard IBM-1 is not typically applied. uot.edu.lyyu.edu.jo The IVBM has been extended by incorporating its symplectic dynamical symmetry Sp(12, R), which allows for a more comprehensive classification of states and the consideration of additional collective bands. uot.edu.ly While the IBM-1 model was found to provide more accurate results for the positive parity band, the IVBM offers a framework for exploring a broader range of collective states, including those with negative parity. uot.edu.ly
Critical Point Symmetries (e.g., X(5) Model) for Shape Transition Description
¹⁵⁶Dy, with neutron number N=90, is situated in a region of rapid nuclear shape transition from spherical to deformed. jinr.ruresearchgate.net This makes it a prime candidate for testing critical point symmetries, which are analytical models describing nuclei at the very point of a phase transition. The X(5) model, in particular, was developed to describe the critical point between the U(5) spherical vibrator and the SU(3) axially symmetric prolate deformed rotor. jinr.ruresearchgate.net
Several studies have identified ¹⁵⁶Dy as a good candidate for exhibiting X(5) symmetry. jinr.ruptep-online.comresearchgate.net This is supported by the analysis of its potential energy surface, which is relatively flat, a characteristic feature of the X(5) critical point. jinr.ru The predictions of the X(5) model for energy ratios and B(E2) transition rates have been compared with experimental data and with results from detailed IBM calculations, showing a consistent picture. jinr.ruresearchgate.networldscientific.com However, some research suggests that while ¹⁵⁶Dy is a reasonable candidate, the agreement might be of lower quality compared to other N=90 isotones, possibly because the γ degree of freedom plays a more significant role. researchgate.net
Microscopic and Macroscopic-Microscopic Approaches to Nuclear Shape
Beyond the algebraic models, the nuclear shape and structure of ¹⁵⁶Dy have been investigated using more microscopic approaches. These methods aim to derive the nuclear properties from the underlying nucleon-nucleon interactions.
The macroscopic-microscopic method, which combines a macroscopic liquid-drop model energy with a microscopic shell correction (like the Strutinsky method), has also been used. researchgate.net This approach has been applied to study the potential energy and negative-parity states in ¹⁵⁶Dy. researchgate.net Furthermore, the Triaxial Projected Shell Model (TPSM), a microscopic approach, has been employed to investigate the excited band structures, successfully describing the γ-bands based on two-quasineutron configurations. aps.org These microscopic and macroscopic-microscopic calculations provide a deeper understanding of the nuclear shape and its evolution with spin and excitation energy, complementing the insights gained from the phenomenological boson models. researchgate.netaps.org
Hartree-Fock-Bogoliubov (HFB) Calculations
The Hartree-Fock-Bogoliubov (HFB) method is a fundamental theoretical tool for studying the ground state and excited state properties of atomic nuclei. It is a self-consistent mean-field theory that treats the nucleus as a system of independent particles moving in a potential generated by all other nucleons, while also accounting for pairing correlations. worldscientific.comunipd.it This approach is particularly well-suited for describing nuclei far from the valley of stability. sympnp.org
Different parametrizations of the effective nucleon-nucleon interaction, known as energy density functionals, are used within the HFB framework. For Dysprosium isotopes, including ¹⁵⁶Dy, notable calculations have been performed using Skyrme forces (e.g., SLY6) and Gogny forces (e.g., D1M). sympnp.orgresearchgate.net
Research Findings:
Ground State Properties: HFB calculations using the Skyrme SLY6 functional have been employed to study the ground state properties of even-even Dysprosium isotopes in the region 82 < N < 126. sympnp.org These studies focus on calculating binding energies, quadrupole (β₂) and hexadecapole (β₄) deformation parameters, and nuclear charge radii. sympnp.org The results for binding energy show good agreement with experimental data, with deviations generally being less than 1 MeV. sympnp.org
Nuclear Deformation: Potential energy surface calculations for ¹⁵⁶Dy indicate a prolate deformation in its ground state. sympnp.org The HFB method has been used to investigate the emergence and stability of octupole deformation in the broader chain of Dysprosium isotopes. researchgate.net For nuclei around N=90, like ¹⁵⁶Dy, the ground states are found to be reflection-symmetric. researchgate.net
Nuclear Radii: The HFB approach provides predictions for nuclear charge radii, which can be compared with experimental measurements. The table below shows a comparison of charge radii for Dysprosium isotopes calculated with the HFB method against experimental values.
Comparison of Calculated and Experimental Charge Radii for Dysprosium (Dy) Isotopes
| Isotope (¹⁵⁶Dy) | Calculated Charge Radius (fm) [HFB] | Experimental Charge Radius (fm) |
|---|---|---|
| ¹⁵⁶Dy | 5.176 | 5.1793 |
Beyond Mean-Field: To obtain a more detailed description, techniques that go beyond the simple mean-field approximation are often necessary. worldscientific.com The Generator Coordinate Method (GCM), for instance, uses HFB wave functions as a basis to account for collective correlations. researchgate.net For ¹⁵⁶Dy and its neighbors, two-dimensional GCM calculations have been used to analyze octupole collectivity, concluding that it is a vibrational-like effect rather than a permanent deformation. researchgate.net Furthermore, the projected Hartree-Fock-Bogoliubov framework has been utilized to study neutrinoless double-beta decay modes of ¹⁵⁶Dy. osti.gov
Relativistic Mean-Field Models
Relativistic Mean-Field (RMF) models, also known as relativistic energy density functional theories, provide an alternative and successful framework for describing nuclear structure. uokerbala.edu.iqindico.global These models are based on a relativistic Lagrangian where nucleons interact through the exchange of various mesons. This approach naturally incorporates nuclear spin-orbit effects and has proven effective in describing properties of nuclei across the nuclear chart. unipd.it
Applicability to Dysprosium-156:
RMF models are applicable to the study of Dysprosium isotopes. For instance, reflection-asymmetric relativistic mean-field theory has been used to systematically explore the ground state properties of even-even Dy isotopes. researchgate.net
Research Findings:
Binding Energies and Deformation: RMF calculations for Dysprosium isotopes have shown good agreement with experimental data for binding energies and quadrupole deformations. researchgate.net The results are also comparable to those obtained from other established models like the Finite-Range Droplet Model (FRDM). researchgate.net
Density Distributions and Potential Energy Surfaces: The model has been used to calculate matter density distributions and potential energy surfaces for Dy isotopes. researchgate.net These calculations clearly illustrate the ground-state shapes and the presence of deformation in these nuclei, confirming the prolate shape of ¹⁵⁶Dy. researchgate.net
Comparison with Other Models: The consistency of results between RMF models, HFB calculations, and other theoretical frameworks strengthens the theoretical understanding of the nuclear structure in this region of the periodic table. researchgate.netuokerbala.edu.iq
Experimental Investigations of Dysprosium 156
In-Beam Gamma-Ray Spectroscopy Techniques
In-beam gamma-ray spectroscopy is a powerful method used to study the gamma rays emitted from nuclear reactions in real-time. This technique provides detailed information about the energy levels, spins, and parities of the resulting nuclei.
Large-scale detector arrays, such as Gammasphere, have been instrumental in unraveling the intricate level structure of ¹⁵⁶Dy. arxiv.orgaps.org These arrays consist of a large number of high-purity germanium detectors, offering high-resolution and high-efficiency gamma-ray detection. aps.org
In one key study, the ¹⁴⁸Nd(¹²C, 4n)¹⁵⁶Dy reaction at a beam energy of 65 MeV was used to populate high-spin states in ¹⁵⁶Dy. arxiv.orgaps.org The resulting gamma-ray transitions were detected by the Gammasphere array. arxiv.orgaps.org This experiment allowed for the observation of the Kπ=2+ gamma-vibrational band up to spins of 32+ (even-spin members) and 31+ (odd-spin members). arxiv.org The data revealed that this rotational band closely follows the ground-state configuration to the highest observed spins. arxiv.org Furthermore, a possible gamma vibration built on an aligned yrast S-band was identified, with members observed up to spins 28+ and 27+. researchgate.net An even-spin, positive-parity band, potentially an aligned S-band built on the 0₂⁺ state at 676 keV, was also observed up to spin 24+. arxiv.org
Another experiment utilizing Gammasphere focused on the negative-parity states in ¹⁵⁶Dy to search for evidence of tetrahedral symmetry. aps.org This investigation also employed the ¹⁴⁸Nd(¹²C, 4n) reaction. aps.org The high resolving power of Gammasphere was crucial for this re-investigation, which was prompted by theoretical suggestions that low-spin, negative-parity states might exhibit this high-rank symmetry. aps.org
The Recoil Distance Doppler-Shift (RDDS) technique is a precise method for measuring the lifetimes of excited nuclear states. researchgate.netosti.gov This method involves measuring the Doppler shift of gamma rays emitted from recoiling nuclei as they travel a known distance before being stopped. osti.gov
A coincidence plunger experiment was performed at the Laboratori Nazionali di Legnaro using the GASP spectrometer in conjunction with the Cologne coincidence plunger apparatus to measure the lifetimes of excited states in ¹⁵⁶Dy. researchgate.net The states were populated via the ¹²⁴Sn(³⁶S, 4n)¹⁵⁶Dy reaction at a beam energy of 155 MeV. researchgate.net These precise lifetime measurements provided new values for the branching ratios of transitions depopulating the levels of the first excited band. researchgate.net The measured transition probabilities in the ground-state band and the first excited band were then compared to theoretical predictions from the X(5) model and an interacting boson approximation fit. researchgate.net This comparison suggested a potential coexistence of a normally deformed ground-state band and an X(5)-like first excited band, highlighting the significant role of the gamma degree of freedom in ¹⁵⁶Dy. researchgate.net
The following table presents a selection of measured lifetimes for excited states in ¹⁵⁶Dy from RDDS experiments.
| Spin and Parity (I^π) | Energy Level (keV) | Lifetime (ps) |
| 2+ | 137.9 | 286 ± 15 |
| 4+ | 404.2 | 39.0 ± 1.9 |
| 6+ | 770.1 | 10.4 ± 0.7 |
| 8+ | 1216.0 | 3.7 ± 0.8 |
| 10+ | 1720.5 | 1.6 ± 0.8 |
This table is based on data from various experimental studies and provides a representative sample of measured lifetimes.
Detector Array Systems (e.g., Gammasphere) in Reaction Studies
Charged-Particle Reaction Spectroscopy
Charged-particle reaction spectroscopy involves bombarding a target with a beam of charged particles and detecting the outgoing particles. This provides information on the energy levels and structure of the final nucleus.
Inelastic scattering experiments, such as the (d,d') reaction, have been used to investigate the collective states in even-even dysprosium isotopes, including ¹⁵⁶Dy. researchgate.net In these experiments, a beam of deuterons is scattered off the target nucleus, exciting its collective vibrational and rotational states.
One study utilized a 12 MeV deuteron (B1233211) beam to investigate the energy levels of ¹⁵⁶Dy. researchgate.net The scattered deuterons were analyzed using a magnetic spectrograph with an energy resolution of approximately 8 keV. researchgate.net Through this method, collective octupole states, gamma-vibrations, and beta-vibrations were identified below an excitation energy of about 2.5 MeV. researchgate.net The identification of these states was based on the characteristic intensities and angular distributions of the inelastically scattered deuteron groups. researchgate.net
Nucleon transfer reactions, such as the (p,t) reaction, are a valuable tool for studying the level structure of nuclei. In a (p,t) reaction, a proton beam interacts with a target nucleus, and two neutrons are picked up, forming a triton (B1239919) which is then detected.
The level structure of ¹⁵⁶Dy was investigated using the ¹⁵⁸Dy(p,t)¹⁵⁶Dy reaction with an incident proton energy of 29.9 MeV. osti.gov Angular distributions were measured for transitions to 34 different levels in ¹⁵⁶Dy up to an excitation energy of 2.25 MeV. osti.gov The ground-state Q-value for this reaction was determined to be -7.535 ± 0.015 MeV. osti.gov This study provided detailed spectroscopic information and allowed for the analysis of the structure of various excited states, including a discussion on the nature of the 0⁺ state at 674 keV and the 2⁺ state at 890 keV. researchgate.net
Inelastic Scattering Experiments (e.g., (d,d') reactions)
Nuclear Reaction Cross-Section Measurements
Measuring the cross-sections of various nuclear reactions involving ¹⁵⁶Dy is essential for understanding the probabilities of these reactions occurring and for testing nuclear reaction models.
Several experiments have focused on measuring the cross-sections of neutron-induced reactions on ¹⁵⁶Dy. For instance, the cross-section of the ¹⁵⁶Dy(n,2n)¹⁵⁵Dy reaction was measured at neutron beam energies of 17.1, 18.1, and 19.0 MeV using the activation technique. researchgate.net In another study, the ¹⁵⁶Dy(n,p)¹⁵⁶Tb reaction cross-section at 14.7 MeV neutron energy was reported for the first time. aps.org
Proton-induced reactions on dysprosium isotopes have also been investigated. Activation cross-sections for the production of various radionuclides, including isotopes of terbium, dysprosium, and holmium, from proton bombardment of natural dysprosium were measured for proton energies up to 36 MeV. osti.gov These experimental data were then compared with theoretical calculations from nuclear model codes like ALICE, EMPIRE, and TALYS. osti.gov
Furthermore, the photodisintegration cross-section of ¹⁵⁶Dy has been experimentally determined. The ¹⁵⁶Dy(γ,n)¹⁵⁵Dy reaction was studied using a bremsstrahlung photon beam. An integrated cross-section of 144 ± 44 mb was calculated for the energy interval of 9.4-14 MeV. epj.org Theoretical calculations for this reaction were also performed using the TALYS code, which showed a range of 115 to 206 mb, depending on the nuclear physics input parameters used. epj.org
The table below summarizes some of the experimentally measured reaction cross-sections for ¹⁵⁶Dy.
| Reaction | Incident Particle Energy | Measured Cross-Section |
| ¹⁵⁶Dy(n,2n)¹⁵⁵Dy | 17.1 MeV | Data available researchgate.net |
| ¹⁵⁶Dy(n,2n)¹⁵⁵Dy | 18.1 MeV | Data available researchgate.net |
| ¹⁵⁶Dy(n,2n)¹⁵⁵Dy | 19.0 MeV | Data available researchgate.net |
| ¹⁵⁶Dy(n,p)¹⁵⁶Tb | 14.7 MeV | Reported for the first time aps.org |
| ¹⁵⁶Dy(γ,n)¹⁵⁵Dy | 9.4 - 14 MeV (integrated) | 144 ± 44 mb epj.org |
This table provides a selection of available experimental cross-section data.
Proton-Induced Reaction Cross-Sections
The study of proton-induced reactions on dysprosium is essential for various applications and for validating nuclear reaction models. arxiv.org Activation cross-sections for the production of various radionuclides from proton-induced reactions on natural dysprosium have been measured. arxiv.org These experiments often utilize the stacked foil irradiation technique, followed by gamma-spectrometry to identify and quantify the reaction products. arxiv.orgarxiv.org
For instance, experimental cross-sections for the formation of radionuclides such as Holmium-162m, Holmium-161, Holmium-159, Dysprosium-159, Dysprosium-157, Dysprosium-155, Terbium-161, Terbium-160, Terbium-156, and Terbium-155 have been reported for proton energies up to 36 MeV. arxiv.org In a separate study, these investigations were extended to proton energies up to 65 MeV. researchgate.net The experimental data are often compared with theoretical calculations from nuclear model codes like ALICE, EMPIRE, and TALYS. arxiv.orgosti.gov It has been noted that for some reactions, such as the production of Holmium-161, theoretical models can significantly overestimate the experimental cross-sections. arxiv.org Conversely, for the production of Holmium-159, the TALYS code (as found in the TENDL libraries) shows good agreement with experimental data in terms of both shape and magnitude. arxiv.org
A study focusing on proton-induced reactions on natural dysprosium at 45 MeV also measured the production cross-sections of various holmium, dysprosium, and terbium isotopes. researchgate.net These experimental findings are crucial for refining the theoretical models that predict reaction outcomes. arxiv.orgresearchgate.net
Deuteron-Induced Reaction Cross-Sections
Deuteron-induced reactions on dysprosium are another important area of experimental investigation, with relevance to the production of medical radioisotopes. researchgate.netarxiv.orgscilit.com Similar to proton-induced reactions, the stacked-foil technique and gamma-ray spectrometry are standard methods for determining activation cross-sections. arxiv.orgnih.gov
Experimental data for the production of radionuclides like Holmium-162m, Holmium-161, Holmium-155, Dysprosium-165, Dysprosium-159, Dysprosium-157, Dysprosium-155, and various terbium isotopes have been measured for deuteron energies up to 50 MeV. arxiv.orgnih.gov For many of these reactions, no prior experimental data existed. arxiv.org The results are typically compared with predictions from codes such as ALICE-D, EMPIRE-D, and TALYS. arxiv.orgnih.gov
For example, the production of Terbium-161 through deuteron-induced reactions on natural dysprosium has been studied, and it was found that experimental data above 30 MeV were systematically higher than theoretical predictions. arxiv.org In contrast, for the production of Dysprosium-157, theoretical codes were found to overestimate the experimental results by a factor of two at higher energies. arxiv.org Another study investigated deuteron-induced reactions on natural dysprosium targets in the energy range of 12.5–32 MeV to assess the production feasibility of Terbium-155 and Terbium-161, also evaluating the co-production of terbium and dysprosium contaminants. scilit.com
Photodisintegration (γ,n) Reaction Cross-Sections
Photodisintegration reactions, specifically the (γ,n) reaction where a gamma ray ejects a neutron from a nucleus, are crucial for understanding nucleosynthesis processes, particularly of proton-rich nuclei (p-nuclei). researchgate.netepj.org The first measured cross-section data for the ¹⁵⁶Dy(γ,n) reaction were determined using activation methods with a bremsstrahlung photon beam. researchgate.netepj.org
An integrated cross-section of 144 ± 44 millibarns (mb) was calculated for the ¹⁵⁶Dy(γ,n) reaction in the energy interval of 9.4–14 MeV. researchgate.netepj.orgindico.global These experimental results were compared with theoretical calculations performed using the TALYS code, which estimated the effective cross-section to be between 115 and 206 mb, depending on the gamma-ray strength function used. researchgate.net Such experimental data are vital for constraining the input parameters of theoretical models used in astrophysical calculations. researchgate.netepj.org There is a recognized need for more systematic measurements of these cross-sections to improve the accuracy of nucleosynthesis models. frontiersin.org
Heavy-Ion Induced Transfer Reactions for Collective Band Population
Heavy-ion induced transfer reactions are a powerful tool for studying the collective properties of atomic nuclei, such as rotational and vibrational bands. aps.orgosti.govresearchgate.net These reactions can selectively populate specific excited states, providing insight into the nuclear structure.
Experiments have shown that low-lying collective bands in deformed nuclei are strongly populated through quasielastic heavy-ion transfer reactions at energies near the Coulomb barrier. aps.orgosti.govresearchgate.net For example, the ¹⁴⁸Nd(¹²C,4n) reaction has been used to populate low to medium-spin states in ¹⁵⁶Dy to investigate its structure. researchgate.net In other studies, reactions such as ¹⁶¹Dy(⁶¹Ni, ⁶²Ni)¹⁶⁰Dy and ¹⁶¹Dy(⁶¹Ni, ⁶⁰Ni)¹⁶²Dy have been utilized to populate collective bands in dysprosium isotopes. aps.orgosti.gov The emitted gamma rays are detected, often with sophisticated detector arrays like Gammasphere, to build up the level scheme of the nucleus. researchgate.net These experimental techniques have been instrumental in identifying and characterizing various collective bands in dysprosium isotopes, including the S-band, gamma bands, and octupole vibrational bands. aps.orgresearchgate.net
Techniques for Cross-Section Determination (e.g., Stacked-Foil Technique, Gamma-Spectrometry)
The determination of reaction cross-sections is fundamental to experimental nuclear physics. Two widely used techniques are the stacked-foil technique and gamma-spectrometry. arxiv.orgarxiv.org
The stacked-foil technique involves irradiating a stack of thin target foils, often interspersed with monitor and degrader foils, with a particle beam. arxiv.orgosti.govresearchgate.net This method allows for the simultaneous measurement of cross-sections at different energies, as the beam loses energy while passing through the stack. The energy of the beam on each foil can be calculated using software like SRIM.
Gamma-spectrometry is then used to measure the activity of the irradiated foils. arxiv.orgresearchgate.netarxiv.org High-purity germanium (HPGe) detectors are commonly employed for their excellent energy resolution, which allows for the identification of the specific radionuclides produced in the reactions by their characteristic gamma-ray emissions. researchgate.net By measuring the intensity of these gamma rays, the activity of each product isotope can be determined, and from this, the reaction cross-section can be calculated. researchgate.net This combination of techniques has been successfully applied to measure the cross-sections of proton- and deuteron-induced reactions on dysprosium. arxiv.orgresearchgate.netarxiv.org
High-Precision Atomic Spectroscopy of Dysprosium Isotopes
High-precision atomic spectroscopy of dysprosium isotopes provides valuable information on fundamental atomic properties and nuclear structure. aps.orguni-stuttgart.de Techniques like laser-induced fluorescence spectroscopy and resonance ionization spectroscopy are employed to probe the electronic transitions in dysprosium atoms with high resolution. aps.orgoptica.org
These studies allow for the measurement of isotope shifts and hyperfine structures, which are sensitive to changes in the nuclear charge distribution and nuclear moments. aps.orgresearchgate.net For example, isotope shifts in the 1001 nm ground-state transition have been measured for all seven stable dysprosium isotopes. aps.org Spectroscopy of the 421 nm transition, a strong candidate for laser cooling of dysprosium, has also been performed to determine its hyperfine structure and isotope shifts. arxiv.orgoptica.org Such data are crucial for a variety of applications, from the development of techniques for cooling and trapping atoms to tests of fundamental physics. arxiv.orgarxiv.org
Hyperfine Structure Measurements of Optical Transitions
The hyperfine structure of atomic energy levels arises from the interaction between the magnetic dipole moment and the electric quadrupole moment of the nucleus with the electrons' electromagnetic fields. The measurement of this structure provides detailed information about the nucleus. researchgate.netuni-stuttgart.de
High-resolution laser spectroscopy is the primary method for these measurements. researchgate.net By analyzing the splitting of spectral lines, the hyperfine constants A (magnetic dipole) and B (electric quadrupole) can be determined for specific atomic states. arxiv.org For example, high-resolution crossed-beam laser spectroscopy has been used to measure the hyperfine structure in several optical transitions of Dysprosium I. researchgate.net Similarly, fast-ion-beam laser-fluorescence spectroscopy has been employed to measure the hyperfine structure of levels in Dysprosium II. mdpi.com These measurements have led to a significant improvement in the precision of known hyperfine constants and have also been used to correct the J values (total angular momentum) of some excited states. researchgate.net
Data Tables
Table 1: Proton-Induced Reaction Products from Dysprosium
| Product Radionuclide | Half-life |
|---|---|
| Holmium-162m | 67 min |
| Holmium-161 | 2.48 h |
| Holmium-159 | 33.05 min |
| Dysprosium-159 | 144.4 d |
| Dysprosium-157 | 8.14 h |
| Dysprosium-155 | 9.9 h |
| Terbium-161 | 6.89 d |
| Terbium-160 | 72.3 d |
| Terbium-156 | 5.35 d |
| Terbium-155 | 5.32 d |
Table 2: Deuteron-Induced Reaction Products from Dysprosium
| Product Radionuclide | Half-life |
|---|---|
| Holmium-162m | 67 min |
| Holmium-161 | 2.48 h |
| Holmium-155 | 48 min |
| Dysprosium-165 | 2.334 h |
| Dysprosium-159 | 144.4 d |
| Dysprosium-157 | 8.14 h |
| Dysprosium-155 | 9.9 h |
| Terbium-161 | 6.89 d |
| Terbium-160 | 72.3 d |
| Terbium-156 | 5.35 d |
| Terbium-155 | 5.32 d |
Table 3: ¹⁵⁶Dy(γ,n) Reaction Cross-Section
| Energy Interval (MeV) | Integrated Cross-Section (mb) | Experimental Method |
|---|---|---|
| 9.4 - 14 | 144 ± 44 | Activation with bremsstrahlung photons |
Source: researchgate.netepj.orgindico.global
Table 4: Stable Isotopes of Dysprosium
| Isotope | Natural Abundance (%) | Nuclear Spin (I) |
|---|---|---|
| ¹⁵⁶Dy | 0.06 | 0 |
| ¹⁵⁸Dy | 0.10 | 0 |
| ¹⁶⁰Dy | 2.34 | 0 |
| ¹⁶¹Dy | 18.9 | 5/2 |
| ¹⁶²Dy | 25.5 | 0 |
| ¹⁶³Dy | 24.9 | 5/2 |
| ¹⁶⁴Dy | 28.2 | 0 |
Isotope Shift Determination and Field/Mass Factors
The precise frequency of an atomic transition differs slightly for different isotopes of the same element; this difference is known as the isotope shift (IS). researchgate.net The IS is a valuable tool for probing the atomic nucleus, as it provides information about how the nuclear properties change with the addition of neutrons. aps.org The total isotope shift is primarily the sum of two effects: the mass shift (MS) and the field shift (FS), also known as the volume shift. researchgate.netuni-stuttgart.de
The Mass Shift arises from the change in nuclear mass between isotopes, which affects the kinetic energy of the electrons and the nucleus. It is separated into two components:
Normal Mass Shift (NMS): This accounts for the change in the reduced mass of the electron-nucleus system and can be calculated with high precision.
Specific Mass Shift (SMS): This arises from the correlated motion of electrons and is more complex to calculate, especially for multi-electron atoms. uni-stuttgart.de
Experimental determination of isotope shifts in dysprosium has been performed using high-resolution techniques such as atomic beam laser-induced fluorescence spectroscopy. optica.org By exciting a collimated atomic beam with a tunable dye laser, researchers can measure the transition frequencies for different isotopes with high accuracy. scribd.com
Measurements for several transitions in natural dysprosium have yielded precise values for the isotope shifts between adjacent even-even isotopes. For the electronic transition at 6259.088 Å, the measured shift between ¹⁵⁸Dy and ¹⁵⁶Dy was determined to be -1518(3) MHz. scribd.com A negative sign indicates that the transition frequency for the heavier isotope is lower than that of the lighter one. core.ac.uk
Table 1: Measured Isotope Shifts for Even-Even Dysprosium Isotopes for Two Transitions
| Isotope Pair (Heavier - Lighter) | Isotope Shift for 6259.088 Å Transition (MHz) scribd.com | Isotope Shift for 421.291 nm Transition (MHz) optica.org |
|---|---|---|
| ¹⁶⁴Dy - ¹⁶²Dy | -962(3) | -978.7(5) |
| ¹⁶²Dy - ¹⁶⁰Dy | -1036(3) | -1050.2(5) |
| ¹⁶⁰Dy - ¹⁵⁸Dy | -1026(3) | -1044.2(5) |
Note: The convention used is that the frequency for the lighter isotope is subtracted from the frequency for the heavier isotope. optica.org
To disentangle the contributions of the mass shift and the field shift from the measured total isotope shift, a King plot analysis is employed. uni-stuttgart.de This graphical method involves plotting the modified isotope shifts of one atomic transition against those of another. The linearity of the plot confirms the consistency of the data and allows for the determination of the specific mass shift and the ratio of the field shifts for the two transitions. optica.org For the 421 nm transition in dysprosium, a King plot analysis yielded a specific mass shift of δν_sms(164–162) = 11(7) MHz, confirming the pure 4f¹⁰6s6p configuration of the excited state. optica.org
Application of Magneto-Optical Trapping (MOT) in Isotope Studies
Magneto-Optical Trapping (MOT) is a powerful experimental technique that uses laser cooling and a spatially varying magnetic field to produce clouds of cold, trapped neutral atoms. This technology has been instrumental in advancing atomic physics and quantum research. While long considered challenging due to the complex electronic structure of lanthanide elements, the first MOT for dysprosium was successfully demonstrated, trapping both its bosonic and fermionic isotopes. illinois.eduaps.org Dysprosium is of particular interest because it is the most magnetic of the elements. illinois.edu
The stable isotope ¹⁵⁶Dy is a boson (having a nuclear spin of 0) and is therefore included in experiments that trap dysprosium's stable isotopes. chemlin.org The general experimental approach often involves creating an atomic beam of dysprosium, which is then slowed by a Zeeman slower before being captured and cooled in the MOT. arxiv.org To achieve efficient cooling and trapping, a combination of atomic transitions is often used. For instance, the strong, broad transition at 421 nm can be used for Zeeman slowing, while a narrower transition, such as the one at 626 nm, can be used for the MOT itself to reach lower temperatures. arxiv.org
Research groups have achieved significant results with dysprosium MOTs. Early experiments successfully trapped approximately 5 million dysprosium atoms and cooled them to temperatures around 100 µK. illinois.edu Subsequent advancements have led to the trapping of much larger atom numbers, up to half a billion, and have pushed temperatures down to the microkelvin range. aps.orgarxiv.org One technique, utilizing a second-stage MOT on a very narrow transition, has achieved temperatures as low as 6 µK. arxiv.org
Table 2: Summary of Findings from Dysprosium MOT Experiments
| Parameter | Reported Value / Technique | Source(s) |
|---|---|---|
| Trapped Isotopes | All five high-abundance stable isotopes (including ¹⁵⁶Dy) | aps.orgarxiv.org |
| Cooling Transitions | 421 nm (Zeeman slowing), 626 nm (narrow-line MOT) | arxiv.org |
| Trapped Atom Number | ~5 million to 500 million | illinois.eduaps.orgarxiv.org |
| Achieved Temperature | 6 µK to 100 µK | illinois.eduarxiv.org |
| Potential Applications | Creation of dipolar Bose-Einstein condensates, quantum ferrofluids, quantum liquid crystals | illinois.edu |
The ability to trap and cool isotopes like ¹⁵⁶Dy in a MOT opens the door to studying novel phases of matter. For bosonic isotopes, achieving quantum degeneracy can lead to the formation of a dipolar Bose-Einstein Condensate (BEC), a state of matter with unique, long-range interactions due to dysprosium's large magnetic moment. illinois.edu These experimental platforms provide a controlled environment for precision measurements and the investigation of strongly correlated quantum systems. aps.org
Isotope Production and Separation for Research Applications
Production Routes for Enriched Dysprosium-156
Enriched ¹⁵⁶Dy, which has a natural abundance of only about 0.06%, is crucial for various research purposes, including studies on nuclear structure and double electron capture. tracesciences.comtestbook.com Its production relies on the transmutation of other elements or isotopes through nuclear reactions.
Proton bombardment of a natural dysprosium target can lead to various spallation reactions, such as (p,x), (p,xn), (p,pxn), and (p,2pxn), where 'x' represents the number of ejected neutrons. arxiv.orgarxiv.org These reactions produce a range of different elements and isotopes, including various isotopes of dysprosium, holmium, and terbium. arxiv.orgarxiv.org For instance, reactions on the heavier isotopes of dysprosium can produce lighter isotopes like ¹⁵⁵Dy and ¹⁵⁷Dy. arxiv.org While specific cross-section data for the direct production of ¹⁵⁶Dy via this method is not extensively detailed in the provided literature, the general principle is well-established. testbook.comresearchgate.net The desired isotope, ¹⁵⁶Dy, would be one of many products in the irradiated target, necessitating subsequent isotopic separation. The U.S. Department of Energy Isotope Program utilizes facilities like the Brookhaven Linac Isotope Producer (BLIP) for isotope production using high-energy protons. isotopes.govisotopes.gov
Table 1: Examples of Accelerator-Based Nuclear Reactions on Dysprosium Targets This table illustrates general reaction types for producing various isotopes from Dysprosium targets. Specific reactions for producing ¹⁵⁶Dy would follow similar principles.
| Target Isotope(s) | Projectile | Example Reaction Type | Resulting Isotope(s) | Citation(s) |
| Natural Dy | Proton (p) | (p,pxn) | ¹⁵⁵Dy, ¹⁵⁷Dy, ¹⁵⁹Dy | arxiv.org |
| Natural Dy | Proton (p) | (p,xn) | ¹⁵⁹Ho, ¹⁶¹Ho | arxiv.org |
| Natural Dy | Proton (p) | (p,x) | ¹⁵⁶Tb, ¹⁶⁰Tb | arxiv.org |
Nuclear reactors provide a high flux of neutrons, which can be used to produce isotopes through neutron capture reactions, typically (n,γ). iaea.orgiaea.org This method is effective for producing neutron-rich isotopes. For example, Dysprosium-166 is produced by the neutron irradiation of Dysprosium-164. tracesciences.com Artificially prepared isotopes of dysprosium can be created through neutron bombardment in a nuclear reactor. testbook.com While this method is more commonly associated with producing heavier dysprosium isotopes from lighter ones, its applicability for producing the relatively light ¹⁵⁶Dy would depend on the availability of a suitable precursor target and the specific neutron spectrum of the reactor. The Department of Energy operates reactor facilities at Oak Ridge National Laboratory (ORNL) and Idaho National Laboratory (INL) for isotope production. osti.gov
Accelerator-Based Isotope Production (e.g., Proton/Neutron Bombardment of Targets)
Advanced Isotopic Enrichment Techniques
Following production, the target material contains a mixture of various isotopes. Separating the desired isotope, ¹⁵⁶Dy, requires advanced chemical techniques that can differentiate between elements that are chemically almost identical. The development of ion-exchange and solvent extraction methods in the 1950s was a critical breakthrough for separating rare earth elements like dysprosium. wikipedia.org
Ion exchange chromatography is a cornerstone technique for the separation of rare earth elements. institut-seltene-erden.destanfordmaterials.combritannica.com The method relies on the subtle differences in ionic radii of the lanthanide ions, which affects how strongly they bind to an ion exchange resin.
In this process, a solution containing the mixed isotopes is passed through a column packed with a resin. The different dysprosium isotopes (and other produced elements) are adsorbed onto the resin and then selectively eluted using a complexing agent, such as α-hydroxyisobutyric acid (α-HIBA). osti.gov The ions that form weaker complexes with the agent are released from the resin first, while those forming stronger complexes are retained longer, allowing for their separation. High-Performance Liquid Chromatography (HPLC) is an advanced form of this technique that uses high pressure to pass the solvent through the column, leading to faster and more efficient separations. osti.gov This method has demonstrated exceptional separation factors, achieving a 99.9997% removal of bulk dysprosium material from the desired product in certain applications. osti.gov Another approach involves extraction chromatography using resins like P507 to separate dysprosium and holmium oxides. google.com
Ion Exchange Chromatography
Radionuclidic Purity Assessment for Research Samples
After separation and enrichment, it is essential to assess the radionuclidic purity of the ¹⁵⁶Dy sample to ensure it is free from other contaminating isotopes. This is critical for the integrity of the research in which the isotope will be used.
The primary method for this assessment is gamma-ray spectroscopy . arxiv.org This technique identifies and quantifies radionuclides by measuring the characteristic gamma rays they emit. Each radioisotope has a unique gamma emission spectrum, allowing for the detection of even trace amounts of isotopic impurities. iaea.orgnih.gov For example, gamma spectroscopy is used to measure the cross-sections of products from irradiated dysprosium targets and to evaluate the purity of the final separated isotopes. arxiv.orgiaea.org
Another highly sensitive technique employed for purity analysis is mass spectrometry , particularly Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) . This method can determine the isotopic composition of a sample with high precision by measuring the mass-to-charge ratio of ions. osti.gov It is capable of quantifying the residual amounts of target material and other isotopic impurities, as demonstrated in the purification of Holmium-163 from a dysprosium target where the final Dy content was precisely measured. osti.gov An ICP-MS method has also been specifically developed to analyze for radioactive isotopes like 161Tb in the presence of isobaric interferences such as 161Dy by using a reaction cell with ammonia (B1221849) gas to shift the mass of the target ion. nih.gov
Table 2: Summary of Purity Assessment Techniques for Dysprosium Isotopes
| Technique | Principle of Operation | Application Example | Citation(s) |
| Gamma-Ray Spectroscopy | Detection and measurement of characteristic gamma rays emitted by radionuclides. Each isotope has a unique energy signature. | Used to identify and quantify reaction products from proton bombardment of dysprosium targets and to assess final product purity. | arxiv.orgiaea.orgnih.gov |
| Mass Spectrometry (MC-ICP-MS) | Measures the mass-to-charge ratio of ions to determine the isotopic composition of a sample with high precision. | Characterized the final solution and determined residual dysprosium content after separating ¹⁶³Ho from a Dy target. | osti.govnih.gov |
Advanced Research Applications of Dysprosium 156 in Fundamental Physics
Probing Variation of Fundamental Constants (e.g., Fine-Structure Constant)
The search for temporal or spatial variations of fundamental constants, such as the fine-structure constant (α), is a key test of the Standard Model of particle physics and the Einstein Equivalence Principle. escholarship.org Atomic dysprosium, including its isotope ¹⁵⁶Dy, is a particularly sensitive system for this research. researchgate.net This sensitivity arises from a pair of nearly degenerate, opposite-parity electronic energy levels that lie approximately 19798 cm⁻¹ above the ground state. stanford.edu
Theoretical calculations show that these levels have large relativistic corrections of opposite signs, making the energy difference between them highly sensitive to any variation in α. aps.org Unlike atomic clock comparisons that require complex frequency combs to compare different atoms, the energy difference in dysprosium can be monitored directly using a radio-frequency (RF) electric-dipole transition. By performing precision spectroscopy on this transition over extended periods, researchers can set stringent limits on the rate of change of α.
Experiments utilize several of dysprosium's seven stable isotopes (A = 156, 158, 160-164) to perform isotopic comparisons, which helps to suppress common-mode systematic errors. escholarship.orgaps.org Long-term measurements of the transition frequencies in ¹⁶²Dy and ¹⁶⁴Dy have yielded some of the best laboratory constraints on the variation of α.
| Study Parameter | Result | Reference |
| Linear variation of α (α̇/α) | (-5.8 ± 6.9) × 10⁻¹⁷ yr⁻¹ | researchgate.net, escholarship.org |
| Coupling of α to gravitational potential (kα) | (-5.5 ± 5.2) × 10⁻⁷ | researchgate.net, escholarship.org |
| Recent experimental constraints on the variation of the fine-structure constant, α, derived from studies using dysprosium isotopes. |
These results, consistent with a non-varying α, provide crucial benchmarks for cosmological models and theories beyond the Standard Model. escholarship.orgresearchgate.net
Studies of Parity Non-Conservation in Atomic Systems
The same pair of nearly degenerate, opposite-parity states that makes dysprosium ideal for α-variation searches also provides a powerful system for studying parity non-conservation (PNC) in atomic systems. stanford.edu PNC effects, which arise from the weak nuclear force, are typically minuscule and difficult to detect. However, the small energy separation between these specific dysprosium levels significantly enhances the mixing caused by the weak interaction. aps.org
Experiments can apply an external magnetic field to bring the levels even closer, to the point of crossing. aps.orguni-mainz.de A metastable odd-parity sublevel is populated, and an oscillating electric field is used to induce mixing with the even-parity partner. aps.org By observing the resulting quantum beats, researchers can search for interference between the well-understood Stark-induced mixing and the much smaller PNC-induced mixing. aps.org The availability of a range of stable isotopes, from ¹⁵⁶Dy to ¹⁶⁴Dy, allows for systematic studies, although experiments have often focused on odd-mass isotopes like ¹⁶³Dy, which possess a nuclear spin and are sensitive to the nuclear anapole moment. researchgate.net A search in dysprosium reported a value for the weak-interaction matrix element of |Hw| = |2.3 ± 2.9 (statistical) ± 0.7 (systematic)| Hz. aps.org
Investigations of Quantum Gas Phenomena (e.g., Two-Dimensional Supersolids)
In the field of ultracold atomic physics, dysprosium has emerged as a leading candidate for studying quantum phenomena driven by long-range dipole-dipole interactions. Dysprosium has one of the largest magnetic moments of any stable element, leading to dipolar interactions that can be up to 100 times stronger than those in commonly used alkali atoms. This strong interaction is fundamental to the creation of exotic states of matter.
Researchers have successfully created Bose-Einstein Condensates (BECs) using dysprosium atoms, which serve as the starting point for exploring strongly correlated quantum matter. aps.org A landmark achievement in this area was the creation of a two-dimensional supersolid quantum gas from dysprosium atoms in 2021. wikipedia.orgnih.gov A supersolid is a paradoxical state of matter that possesses both the crystalline order of a solid and the frictionless flow of a superfluid. nih.gov While experiments often utilize the more abundant isotopes for generating sufficient atom numbers for cooling, the fundamental dipolar properties are common to all dysprosium isotopes, including ¹⁵⁶Dy. aps.org The creation of stable, long-lived supersolid states in dysprosium opens the door to studying their unique excitation properties and ground-state phases. aps.orgnih.gov
Role in Nuclear Astrophysics and Nucleosynthesis Research
Dysprosium-156 plays a significant role in the field of nuclear astrophysics, which seeks to understand the origin of the elements in the cosmos. As a proton-rich, or "p-nucleus," ¹⁵⁶Dy is of particular interest because its formation cannot be explained by the primary mechanisms of stellar nucleosynthesis—the s-process (slow neutron capture) and r-process (rapid neutron capture)—which build heavier elements by adding neutrons to seed nuclei.
The production of ¹⁵⁶Dy is attributed to the γ-process (or p-process), which involves the photodisintegration of heavier, pre-existing seed nuclei in the extreme temperatures of a supernova explosion. aanda.orgmsu.ru In this process, intense gamma rays knock neutrons, protons, or alpha particles out of heavier isotopes, creating more proton-rich nuclei. msu.ru
Stellar nucleosynthesis models, particularly those simulating core-collapse supernovae, are tested and refined based on their ability to reproduce the observed solar abundances of p-nuclei like ¹⁵⁶Dy. aanda.org The isotopic ratio of [¹⁵⁶Dy]/[¹⁵⁸Dy] is one of the metrics used to evaluate the accuracy of these models. aanda.org Discrepancies between model predictions and observed abundances highlight remaining uncertainties in the astrophysical conditions or the underlying nuclear physics data. aanda.orgmsu.ru
While ¹⁵⁶Dy is produced via photodisintegration, understanding its interaction with neutrons is also crucial for modeling stellar environments. The neutron capture cross section is a measure of the probability that a nucleus will capture an incident neutron. This value is critical for calculating the rates of nuclear reactions inside stars. ornl.govrsc.org
The cross sections for reactions such as (n,γ) and (n,2n) on dysprosium isotopes are essential inputs for nucleosynthesis network calculations. ornl.govresearchgate.net For example, the ¹⁵⁶Dy(n,2n)¹⁵⁵Dy reaction cross-section has been measured at various neutron energies. researchgate.net Similarly, the ¹⁵⁶Dy(γ,n)¹⁵⁵Dy reaction, which is central to the p-process, has been studied experimentally using bremsstrahlung photon beams. researchgate.net Accurate experimental data for these cross-sections help to constrain theoretical models (like the TALYS code) used to calculate reaction rates across a wide range of astrophysical temperatures. researchgate.netresearchgate.net
| Reaction | Energy Range (MeV) | Measured Cross Section (mb) |
| ¹⁵⁶Dy(n,2n)¹⁵⁵Dy | 17.1 | 1419 ± 103 |
| ¹⁵⁶Dy(n,2n)¹⁵⁵Dy | 18.1 | 1583 ± 115 |
| ¹⁵⁶Dy(n,2n)¹⁵⁵Dy | 19.0 | 1605 ± 117 |
| ¹⁵⁶Dy(γ,n)¹⁵⁵Dy | 9.4 - 14.0 | 144 ± 44 (integrated) |
| Experimentally measured cross-sections for key nuclear reactions involving Dysprosium-156 relevant to nucleosynthesis. Data sourced from researchgate.netresearchgate.net. |
These data are vital for refining models of the γ-process and for accurately calculating the abundances of dysprosium isotopes produced in stars. aanda.orgornl.gov
Future Directions and Open Questions in Dysprosium 156 Research
Refinements in Nuclear Structure Models for Dysprosium-156
The description of ¹⁵⁶Dy's nuclear structure has been a persistent challenge for theoretical models, necessitating continuous refinement and the development of more sophisticated approaches. The Interacting Boson Approximation (IBA-1) model has been employed to study the positive and negative parity states, potential energy surfaces, and electromagnetic transition probabilities of ¹⁵⁶Dy. ptep-online.com These calculations have shown reasonable agreement with experimental data and suggest that ¹⁵⁶Dy is a candidate for exhibiting X(5) critical-point symmetry, which describes nuclei at the transition between spherical and axially deformed shapes. ptep-online.com However, discrepancies remain, indicating the need for more nuanced versions of the model.
The dynamic pairing-plus-quadrupole model has also been applied to ¹⁵⁶Dy, successfully reproducing the level structure and the transition at N=90 for various observed quantities. aps.orgaps.org This model has been particularly insightful in explaining the anomalously small strength of the transition between the ground state and the first excited 0+ state, while still retaining the collective β-vibration character. aps.org
More recent investigations have utilized the triaxial projected shell model (TPSM) to explore the excited band structures in ¹⁵⁶Dy. aps.org These studies have been crucial in understanding the nature of γ-bands built on quasiparticle excitations. aps.org The cranked Nilsson plus random phase approximation has also been used to study wobbling excitations at high spins. arxiv.org
Future research will likely focus on developing more comprehensive models that can simultaneously describe the wide range of collective and quasiparticle phenomena observed in ¹⁵⁶Dy. This includes improving the microscopic foundations of these models, such as the pseudo-SU(3) model, to provide a more systematic description of rotational features in dysprosium isotopes. arxiv.org Further exploration of the X(5) symmetry in ¹⁵⁶Dy and neighboring nuclei will also be critical to delineating the boundaries and characteristics of this phase transition. researchgate.networldscientific.com
Table 1: Comparison of Nuclear Structure Models for Dysprosium-156
| Model | Key Features and Applications to ¹⁵⁶Dy | Future Research Directions |
|---|---|---|
| Interacting Boson Approximation (IBA-1) | Calculates positive and negative parity states, potential energy surfaces, and electromagnetic transition probabilities. Suggests ¹⁵⁶Dy as an X(5) candidate. ptep-online.com | Refining model parameters to better match experimental data; exploring mixed-symmetry states. |
| Dynamic Pairing-Plus-Quadrupole | Reproduces level structure and the N=90 transition. Explains the small 0g-2β strength. aps.orgaps.org | Extending the model to higher spin states and more complex excitations. |
| Triaxial Projected Shell Model (TPSM) | Investigates excited band structures, particularly γ-bands based on quasiparticle excitations. aps.org | Inclusion of four-quasiparticle configurations and improved treatment of γ-deformation. aps.org |
| Cranked Nilsson + Random Phase Approximation | Studies wobbling excitations at high spins and the transition from axial to nonaxial shapes. arxiv.org | More precise determination of the sign of γ-deformation from electromagnetic transitions. arxiv.org |
| X(5) Critical-Point Symmetry | Provides a framework for understanding the phase transition between spherical and axially deformed shapes. ¹⁵⁶Dy is considered a reasonable candidate. researchgate.networldscientific.com | Identifying further experimental signatures of X(5) symmetry in ¹⁵⁶Dy and neighboring nuclei. |
High-Spin State Investigations and Exotic Deformations
The study of ¹⁵⁶Dy at high angular momentum has revealed a wealth of information about the interplay between collective rotation and single-particle alignments. Experiments have successfully populated high-spin states in ¹⁵⁶Dy, with discrete levels observed up to spin 62. unc.eduresearchgate.net These studies have been instrumental in charting the evolution of nuclear structure with increasing rotational frequency, including the phenomenon of backbending.
A key area of ongoing research is the investigation of exotic deformations in ¹⁵⁶Dy. Theoretical studies have suggested that ¹⁵⁶Dy could be a candidate for tetrahedral symmetry, a high-rank symmetry characterized by the vanishing of certain E2 transitions at low spins. researchgate.netaps.org However, experimental measurements of B(E2)/B(E1) ratios for negative-parity bands have so far provided evidence against a stable tetrahedral shape in ¹⁵⁶Dy. researchgate.net Future investigations may focus on the possibility of tetrahedral "oscillations" around the ground-state deformation. aps.org
Another exotic deformation of interest is the wobbling motion, which has been studied theoretically in ¹⁵⁶Dy at high spins. arxiv.org It is proposed that the lowest odd-spin gamma-vibrational states transform into wobbling excitations after the backbending, which is associated with a transition from an axially-symmetric to a nonaxial shape. arxiv.org Confirming this phenomenon experimentally remains a significant challenge.
The investigation of γ-vibrational bands built on non-ground-state configurations, such as the aligned yrast S-band, is another active area of research. researchgate.netarxiv.org The ability to trace these bands to very high spins provides a stringent test of our understanding of collective excitations in rapidly rotating nuclei. researchgate.net
Table 2: High-Spin Phenomena in Dysprosium-156
| Phenomenon | Observational Evidence and Theoretical Interpretation | Open Questions and Future Directions |
|---|---|---|
| High-Spin States | Discrete states observed up to spin 62. unc.eduresearchgate.net Competition between collective and terminating band structures. unc.edu | Pushing the limits of observation to even higher spins; understanding the population mechanism of these states. |
| Tetrahedral Symmetry | Theoretical suggestion as a candidate nucleus. researchgate.net Experimental B(E2)/B(E1) ratios do not support a stable tetrahedral shape. researchgate.net | Investigating the possibility of tetrahedral oscillations. aps.org Searching for other experimental signatures. |
| Wobbling Excitations | Theoretically predicted to occur at high spins after backbending, transforming from γ-vibrational states. arxiv.org | Experimental verification of wobbling motion and its characteristics. |
| γ-Vibrations on Excited States | γ-bands built on the aligned S-band have been observed to high spins. researchgate.netarxiv.org | Detailed characterization of these bands and their interaction with other configurations. |
Precision Measurements of Nuclear Observables and Lifetimes
Precise measurements of nuclear observables, such as level lifetimes and transition probabilities, are essential for rigorously testing and refining nuclear models. For ¹⁵⁶Dy, reliable and precise lifetimes of excited states have been measured using techniques like the recoil distance Doppler-shift (RDDS) method and the Doppler shift attenuation method (DSAM). researchgate.networldscientific.comresearchgate.netcapes.gov.br These experiments have provided crucial data on the electromagnetic transition strengths within the ground-state band and excited bands. researchgate.net
For instance, lifetime measurements have been performed for states up to spin 22+, allowing for the derivation of intrinsic quadrupole moments (Q₀). capes.gov.br These measurements have indicated that the limit of centrifugal stretching appears to be reached at spin 14+. capes.gov.br
Future research in this area will involve pushing these precision measurements to even higher spin states and to weakly populated, non-yrast bands. The development of new experimental techniques and detectors will be crucial for these endeavors. Such data will provide more stringent constraints on theoretical models and a more detailed picture of the evolution of nuclear shapes and collectivity in ¹⁵⁶Dy.
Table 3: Lifetime Measurement Techniques for Dysprosium-156
| Technique | Application in ¹⁵⁶Dy Research | Future Prospects |
|---|---|---|
| Recoil Distance Doppler-Shift (RDDS) | Measurement of lifetimes for excited states in the ground-state and excited bands. researchgate.networldscientific.comcapes.gov.br | Application to higher spin states and weakly populated bands; improved precision with advanced plunger devices. researchgate.net |
| Doppler Shift Attenuation Method (DSAM) | Determination of lifetimes for high-spin states, extending into the regime where collective and single-particle structures coexist. researchgate.net | Refinement of stopping power calculations to reduce systematic uncertainties. |
Interplay between Nuclear and Atomic Physics for Fundamental Symmetries
Dysprosium, with its seven stable isotopes including ¹⁵⁶Dy, has emerged as a remarkable system for probing fundamental symmetries of nature. arxiv.org This is due to the existence of a pair of nearly degenerate, opposite-parity atomic states. arxiv.orgarxiv.org The small energy splitting between these states makes them highly sensitive to effects that are otherwise difficult to measure, such as parity non-conservation (PNC) and potential variations of the fine-structure constant, α. researchgate.net
The high mass of dysprosium enhances weak mixing effects, making it a promising system for studying PNC. Furthermore, the availability of isotopes with non-zero nuclear spin allows for the possibility of measuring the nuclear anapole moment.
The near-degenerate, opposite-parity states are also highly sensitive to variations in the fine-structure constant due to large relativistic corrections of opposite sign. Precision spectroscopy of the energy difference between these states over time can be used to constrain both a temporal variation and a gravitational-potential dependence of α.
Future research in this interdisciplinary field will involve even more precise atomic spectroscopy measurements on different dysprosium isotopes. arxiv.org These experiments, combined with improved atomic and nuclear structure calculations, have the potential to place stringent limits on violations of Lorentz symmetry and the Einstein Equivalence Principle, and to search for new physics beyond the Standard Model. researchgate.netarxiv.org
Q & A
Q. What experimental methods are most reliable for synthesizing Dysprosium-156 (Dy-156) and verifying its isotopic purity?
Dysprosium-156 synthesis typically involves neutron irradiation of enriched Dy-155 targets or ion-exchange chromatography for isotopic separation. Post-synthesis verification requires:
- Mass spectrometry (MS): High-resolution inductively coupled plasma-MS (ICP-MS) to confirm isotopic ratios .
- Gamma-ray spectroscopy: To detect decay signatures (e.g., γ-peaks at 88 keV for Dy-156 decay products) .
- Neutron activation analysis (NAA): Cross-checking neutron capture cross-sections against established nuclear databases .
Q. How do researchers determine the half-life of Dy-156, and what factors contribute to measurement uncertainties?
The half-life is calculated via decay curve analysis using gamma spectroscopy over extended periods. Key uncertainties arise from:
- Detector efficiency calibration: Regular calibration with standard sources (e.g., Co-60) to minimize instrumental drift .
- Background radiation correction: Subtracting ambient or cosmic-ray-induced noise using shielded setups .
- Statistical counting errors: Ensuring sufficient data points (>10^4 counts) to reduce Poisson noise .
Q. What spectroscopic techniques are optimal for characterizing Dy-156’s electronic and magnetic properties?
- X-ray absorption spectroscopy (XAS): Probes 4f electron configurations at the L₃-edge (~7.8 keV) .
- Mössbauer spectroscopy: Detects hyperfine splitting to study magnetic ordering at low temperatures (<10 K) .
- SQUID magnetometry: Measures bulk magnetic susceptibility under varying temperatures and fields .
Advanced Research Questions
Q. How can contradictory data on Dy-156’s neutron capture cross-section be resolved across different studies?
Discrepancies often stem from:
- Sample purity: Trace contaminants (e.g., Dy-158) alter neutron absorption; use ultra-pure targets (<0.1% impurities) .
- Beam energy calibration: Standardize neutron flux measurements using time-of-flight (TOF) techniques at spallation sources .
- Meta-analysis frameworks: Apply weighted least-squares regression to aggregate datasets and identify outliers .
Q. What computational models best predict Dy-156’s role in nuclear reactor applications, and how are they validated experimentally?
- Monte Carlo N-Particle (MCNP) simulations: Model neutron moderation and capture probabilities in Dy-doped control rods .
- Density functional theory (DFT): Calculates binding energies and lattice incorporation pathways .
- Validation: Compare simulated neutron flux depression with in-core sensor data from test reactors (e.g., MITR) .
Q. What methodological safeguards are critical when studying Dy-156’s toxicity in biological systems?
- In vitro assays: Use ICP-MS to quantify cellular uptake in HEK293 or HeLa cell lines, with negative controls for background correction .
- Ethical protocols: Adhere to Institutional Review Board (IRB) guidelines for human tissue studies, including informed consent and anonymization .
- Longitudinal studies: Monitor biodistribution in murine models via positron emission tomography (PET) using Dy-156-labeled chelates .
Data Management & Replication
Q. How should researchers design experiments to ensure reproducibility of Dy-156’s thermodynamic properties?
- Standardized conditions: Report temperature (±0.1 K), pressure (±1 Pa), and magnetic field (±0.01 T) for calorimetry studies .
- Open-data practices: Share raw datasets (e.g., via Zenodo) with metadata on instrumentation and calibration .
- Collaborative verification: Partner with independent labs to replicate enthalpy measurements using adiabatic calorimeters .
Q. What statistical approaches address small-sample limitations in rare-earth isotopic studies like Dy-156?
- Bayesian inference: Incorporates prior data (e.g., Dy-154/158 properties) to refine posterior distributions .
- Bootstrapping: Resample limited datasets (n < 30) to estimate confidence intervals for decay constants .
- Error propagation models: Use Monte Carlo methods to quantify cumulative uncertainties in derived parameters .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
